2,4,5-trifluoro-3-methoxy-N-(4-methylidenecyclohexyl)benzamide
Overview
Description
2,4,5-trifluoro-3-methoxy-N-(4-methylidenecyclohexyl)benzamide, also known as TMCMC, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields.
Scientific Research Applications
Organic Synthesis and Chemical Reactivity
Compounds resembling 2,4,5-trifluoro-3-methoxy-N-(4-methylidenecyclohexyl)benzamide have been utilized in organic synthesis, showcasing their versatility in forming complex molecular architectures. For instance, the synthesis of novel heterocyclic compounds from precursors containing similar functional groups demonstrates the compound's potential as a building block in organic chemistry. These heterocycles have shown significant biological activity, indicating the compound's utility in synthesizing potentially bioactive molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Medicinal Chemistry
In medicinal chemistry, compounds with trifluoro groups and benzamide functionalities have been explored for their therapeutic potentials. For example, studies on compounds with trifluoromethyl groups and heterocyclic structures derived from similar molecular frameworks have shown promising anti-inflammatory and analgesic activities. These studies highlight the compound's relevance in designing new pharmaceutical agents (Hebishy, Salama, & Elgemeie, 2020).
Material Science
In material science, research has focused on the synthesis and characterization of polymers and materials derived from similar structural motifs. For example, the development of colorless and transparent polyimide films using various diamine monomers, including those with fluoro substituents and benzamide functionalities, illustrates the compound's potential application in creating high-performance materials with desirable thermal and optical properties (Jeon, Kwac, Kim, & Chang, 2022).
Mechanism of Action
Target of Action
It’s structurally similar to 2,4,5-trifluoro-3-methoxybenzoic acid, which is known to form organotin (iv) complexes . These complexes have a wide range of applications, including as catalysts in organic synthesis and as biocides in antifouling paints .
Mode of Action
Based on its structural similarity to 2,4,5-trifluoro-3-methoxybenzoic acid, it may interact with its targets to form organotin (iv) complexes .
properties
IUPAC Name |
2,4,5-trifluoro-3-methoxy-N-(4-methylidenecyclohexyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16F3NO2/c1-8-3-5-9(6-4-8)19-15(20)10-7-11(16)13(18)14(21-2)12(10)17/h7,9H,1,3-6H2,2H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDQKWGUZIFGPOQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1F)F)C(=O)NC2CCC(=C)CC2)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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